Cas no 57100-56-8 (2-5-(2-Hydroxyethanesulfonyl)pentanesulfonylethan-1-ol)

• Product Name: 2-5-(2-Hydroxyethanesulfonyl)pentanesulfonylethan-1-ol
• CAS No: 57100-56-8
• MF: C₉H₂₀O₆S₂
• MW: 288.381501197815
• CID: 4043004
• PubChem ID: 75481714
• Update Time: 2025-10-29

2-5-(2-Hydroxyethanesulfonyl)pentanesulfonylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[1,5-pentanediylbis(sulfonyl)]bis-
• 2-[5-(2-Hydroxyethanesulfonyl)pentanesulfonyl]ethan-1-ol
• C9H20O6S2
• HCA10056
• 57100-56-8
• EN300-157452
• 2,2'-(Pentane-1,5-diyldisulfonyl)bis(ethan-1-ol)
• 2-[5-(2-hydroxyethylsulfonyl)pentylsulfonyl]ethanol
• 2-[5-(2-hydroxyethanesulfonyl)pentanesulfonyl]ethanol
• 2-5-(2-Hydroxyethanesulfonyl)pentanesulfonylethan-1-ol

• Inchi： 1S/C9H20O6S2/c10-4-8-16(12,13)6-2-1-3-7-17(14,15)9-5-11/h10-11H,1-9H2
• InChI Key： FEOAVKJLBUUJIY-UHFFFAOYSA-N
• SMILES： C(S(CCO)(=O)=O)CCCCS(CCO)(=O)=O

Computed Properties

• Exact Mass: 288.07013070Da
• Monoisotopic Mass: 288.07013070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 126Ų

Additional information on 2-5-(2-Hydroxyethanesulfonyl)pentanesulfonylethan-1-ol

Compound CAS No. 57100-56-8: 2-(5-(2-Hydroxyethanesulfonyl)pentanesulfonyl)ethan-1-ol

Compound CAS No. 57100-56-8, also known as 2-(5-(2-Hydroxyethanesulfonyl)pentanesulfonyl)ethan-1-ol, is a highly specialized chemical compound with a complex structure and versatile applications. This compound has gained significant attention in recent years due to its unique properties and potential uses in various industries, including pharmaceuticals, materials science, and biotechnology. The molecule's structure consists of a pentane chain with sulfonyl groups attached, providing it with distinctive chemical reactivity and physical properties.

The synthesis of 2-(5-(2-Hydroxyethanesulfonyl)pentanesulfonyl)ethan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making this compound more accessible for large-scale applications. Its solubility in polar solvents and compatibility with various functional groups make it an ideal candidate for use in drug delivery systems and advanced materials.

One of the most promising areas of research involving this compound is its application in the development of novel therapeutic agents. Studies have shown that 2-(5-(2-Hydroxyethanesulfonyl)pentanesulfonyl)ethan-1-ol can act as a bioisostere, replacing certain functional groups in existing drugs to enhance their efficacy and reduce side effects. This property has led to its exploration in the design of next-generation antibiotics and anticancer agents, where precise molecular interactions are critical.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies, further highlighting the versatility of this compound.

The environmental impact of CAS No. 57100-56-8 has also been a topic of interest among researchers. Recent studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Findings suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, making it suitable for use in eco-friendly manufacturing processes.

In conclusion, 2-(5-(2-Hydroxyethanesulfonyl)pentanesulfonyl)ethan-1-ol, or CAS No. 57100-56-8, is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.